1-acetyl-4-(2,2-diphenylethyl)piperazine

• IUPAC Name: 1-[4-(2,2-diphenylethyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H24N2O/c1-17(23)22-14-12-21(13-15-22)16-20(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-11,20H,12-16H2,1H3
• InChI Key: CMGWTZKWWMXQFC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)CC(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol
• Solubility: 38.7 [ug/mL] (The mean of the results at pH 7.4)

Description

1-acetyl-4-(2,2-diphenylethyl)piperazine, also known as AC-DPEP, is a piperazine derivative that has gained attention in the scientific community due to its potential applications in drug discovery and development. This compound has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 1-acetyl-4-(2,2-diphenylethyl)piperazine is not fully understood. However, it is believed that this compound interacts with various receptors in the central nervous system, leading to its observed effects.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. Studies have reported that this compound can modulate dopamine release, inhibit adenosine uptake, and activate serotonin receptors. Additionally, this compound has been shown to exhibit anticonvulsant and analgesic properties.

Advantages and Limitations for Lab Experiments

One advantage of using 1-acetyl-4-(2,2-diphenylethyl)piperazine in lab experiments is its relatively simple synthesis method. Additionally, this compound exhibits activity against various targets, making it a promising candidate for further research. However, one limitation of using this compound is its limited availability, which may make it difficult to obtain for some researchers.

Future Directions

There are several potential future directions for research on 1-acetyl-4-(2,2-diphenylethyl)piperazine. One area of interest is its potential applications in the treatment of neurological disorders, such as Parkinson's disease and epilepsy. Additionally, further studies could investigate the exact mechanism of action of this compound, as well as its potential interactions with other drugs. Finally, research could focus on developing more efficient synthesis methods for this compound, which could increase its availability for use in lab experiments.

Synthesis Methods

The synthesis of 1-acetyl-4-(2,2-diphenylethyl)piperazine involves the reaction of piperazine with 2,2-diphenylethylamine and acetic anhydride. This method has been reported in the literature and can be carried out in a laboratory setting with relative ease.

Scientific Research Applications

1-acetyl-4-(2,2-diphenylethyl)piperazine has been investigated for its potential applications in drug discovery and development. Studies have shown that this compound exhibits activity against various targets, including dopamine receptors, adenosine receptors, and serotonin receptors. Additionally, this compound has been shown to exhibit anticonvulsant and analgesic properties.